![molecular formula C10H17N3O B7459217 2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide](/img/structure/B7459217.png)
2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide, also known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science.
Scientific Research Applications
2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide has been studied for its potential use in medicinal chemistry as a drug candidate for various diseases, including cancer and Alzheimer's disease. In addition, this compound has been used as a ligand in coordination chemistry and as a building block for the synthesis of metal-organic frameworks (MOFs) and other materials.
Mechanism of Action
The mechanism of action of 2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide is not fully understood, but it has been suggested to act through inhibition of enzymes involved in the growth and proliferation of cancer cells. This compound has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic benefits.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit their growth and proliferation. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects, which may have potential benefits for various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide in lab experiments is its relatively simple synthesis method and availability of the starting materials. This compound is also stable under a wide range of conditions, which makes it suitable for use in various experiments. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research and development of 2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide. One area of interest is the optimization of the synthesis method to improve the yield and purity of this compound. Another direction is the exploration of its potential use as a drug candidate for various diseases, including cancer and Alzheimer's disease. In addition, this compound can be used as a building block for the synthesis of new materials with potential applications in various fields, including catalysis and sensing.
Synthesis Methods
The synthesis of 2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide involves the reaction of 3,5-dimethylpyrazole with isopropylamine and acetyl chloride. The product is then purified through recrystallization. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature and time.
properties
IUPAC Name |
2-(3,5-dimethylpyrazol-1-yl)-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O/c1-7(2)11-10(14)6-13-9(4)5-8(3)12-13/h5,7H,6H2,1-4H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMSNYARCCYIXJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.